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Cat. No.: B583540 Get Quote

An In-Depth Technical Guide to Zileuton Sulfoxide
Introduction
Zileuton is an orally active inhibitor of the 5-lipoxygenase enzyme, a critical component in the

biosynthesis of leukotrienes.[1] By blocking this pathway, zileuton effectively reduces the

production of inflammatory mediators like leukotriene B4 (LTB4), LTC4, LTD4, and LTE4.[1]

These leukotrienes are significantly involved in the pathophysiology of asthma, contributing to

inflammation, edema, mucus secretion, and bronchoconstriction.[1][2] Zileuton is a racemic

mixture of R(+) and S(-) enantiomers, both of which are pharmacologically active.[3]

Zileuton sulfoxide is a metabolite of zileuton, formed through oxidative metabolism in the liver.

[2][4] Understanding the properties of this metabolite is crucial for a comprehensive

pharmacological and toxicological assessment of the parent drug. This guide provides a

detailed overview of the known physical and chemical properties of zileuton sulfoxide, its

metabolic generation, mechanism of action, and relevant experimental protocols.

Physical and Chemical Properties
Zileuton sulfoxide is identified as N-Hydroxy-N-[1-(1-oxidobenzo[b]thien-2-yl)ethyl]urea.[4]

Limited experimental data is available for the physical properties of zileuton sulfoxide itself.

The data presented below has been compiled from various chemical suppliers and databases.

For comparison, properties of the parent compound, zileuton, are also included where relevant.
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Quantitative Data Summary
Property Zileuton Sulfoxide

Zileuton (Parent
Compound)

Molecular Formula C₁₁H₁₂N₂O₃S[4][5] C₁₁H₁₂N₂O₂S[3]

Molecular Weight 252.29 g/mol [4][5] 236.29 g/mol [3]

CAS Number 1147524-83-1[4][5] 111406-87-2[6]

Melting Point Data not available 144.2 - 145.2 °C[3]

Boiling Point Data not available Data not available

Solubility Data not available

DMSO: ≥20 mg/mL (at ~60°C),

47 mg/mL[7] Ethanol: ~10

mg/mL[8], 47 mg/mL[7]

Methanol: Soluble[3] Water:

Practically insoluble[3]

Acetonitrile: Slightly soluble[3]

Hexane: Practically

insoluble[3]

pKa Data not available Data not available

Metabolism and Formation of Zileuton Sulfoxide
Zileuton is primarily eliminated through hepatic metabolism.[2][9] The oxidative metabolism of

zileuton and its N-dehydroxylated metabolite is carried out by cytochrome P450 isoenzymes,

specifically CYP1A2, CYP2C9, and CYP3A4.[2][3][10] This metabolic process results in the

formation of several metabolites, including zileuton sulfoxide and O-glucuronide conjugates.

[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.scbt.com/p/zileuton-sulfoxide-1147524-83-1
https://sriramchem.com/product/zileuton-sulfoxide/
https://www.accessdata.fda.gov/drugsatfda_docs/label/2012/020471s017lbl.pdf
https://www.scbt.com/p/zileuton-sulfoxide-1147524-83-1
https://sriramchem.com/product/zileuton-sulfoxide/
https://www.accessdata.fda.gov/drugsatfda_docs/label/2012/020471s017lbl.pdf
https://www.scbt.com/p/zileuton-sulfoxide-1147524-83-1
https://sriramchem.com/product/zileuton-sulfoxide/
https://www.medchemexpress.com/Zileuton.html
https://www.accessdata.fda.gov/drugsatfda_docs/label/2012/020471s017lbl.pdf
https://www.selleckchem.com/products/Zileuton.html
https://cdn.caymanchem.com/cdn/insert/10006967.pdf
https://www.selleckchem.com/products/Zileuton.html
https://www.accessdata.fda.gov/drugsatfda_docs/label/2012/020471s017lbl.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2012/020471s017lbl.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2012/020471s017lbl.pdf
https://www.accessdata.fda.gov/drugsatfda_docs/label/2012/020471s017lbl.pdf
https://www.benchchem.com/product/b583540?utm_src=pdf-body
https://go.drugbank.com/drugs/DB00744
https://en.wikipedia.org/wiki/Zileuton
https://go.drugbank.com/drugs/DB00744
https://www.accessdata.fda.gov/drugsatfda_docs/label/2012/020471s017lbl.pdf
https://www.ncbi.nlm.nih.gov/books/NBK448202/
https://www.benchchem.com/product/b583540?utm_src=pdf-body
https://go.drugbank.com/drugs/DB00744
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolic Pathway of Zileuton
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5-Lipoxygenase Signaling Pathway and Inhibition by Zileuton
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Experimental Workflow for Plasma Sample Preparation (LLE)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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